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TGR5 Signaling Pathways
TGR5 is a cell membrane receptor activated by bile acids.[6] Its activation triggers a cascade of

intracellular events with therapeutic implications.[6] The primary signaling pathway involves the

coupling to Gαs proteins, which stimulates adenylyl cyclase to increase intracellular cyclic

adenosine monophosphate (cAMP) levels.[6][7][8] This elevation in cAMP activates Protein

Kinase A (PKA), which in turn phosphorylates the cAMP Response Element-Binding protein

(CREB).[1][7] Activated CREB promotes the expression of anti-inflammatory genes while

inhibiting pro-inflammatory pathways like Nuclear Factor κB (NF-κB).[1][9][10] TGR5 activation

is also linked to the secretion of glucagon-like peptide-1 (GLP-1), which is crucial for glucose

homeostasis.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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